Cas no 20662-88-8 (2-Phenyloxazole)

2-Phenyloxazole structure
2-Phenyloxazole structure
Product Name:2-Phenyloxazole
CAS No:20662-88-8
MF:C9H7NO
MW:145.157982110977
MDL:MFCD00461764
CID:241387
PubChem ID:589280
Update Time:2025-04-19

2-Phenyloxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Phenyloxazole
    • 2-PHENYL-1,3-OXAZOLE
    • 2-phenyl-oxazole
    • Oxazole, 2-phenyl-
    • [phenyl]oxazole
    • 2-Phenyl-oxazol
    • 2-phenyloxazoline
    • AC1LBUM7
    • AG-E-51595
    • CTK0J9944
    • phenyl-2 oxazole
    • SureCN301469
    • phenyloxazole
    • 20662-88-8
    • MFCD00461764
    • SY109230
    • EN300-113674
    • phenyl oxazole
    • InChI=1/C9H7NO/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-7
    • 2-Phenyl-1,3-oxazole #
    • DTXSID70343355
    • AKOS006275253
    • SCHEMBL301469
    • AS-33249
    • AM84299
    • DB-365234
    • MDL: MFCD00461764
    • Inchi: 1S/C9H7NO/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-7H
    • InChI Key: RQCBPOPQTLHDFC-UHFFFAOYSA-N
    • SMILES: O1C=CN=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 145.05281
  • Monoisotopic Mass: 145.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.11
  • Boiling Point: 247.3°Cat760mmHg
  • Flash Point: 96°C
  • Refractive Index: 1.543
  • PSA: 26.03

2-Phenyloxazole Pricemore >>

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